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Compound of Interest

Compound Name: 3-lodobenzaldehyde

Cat. No.: B1295965

An In-depth Technical Guide to 3-
lodobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-lodobenzaldehyde, a key
aromatic organic compound. It details its chemical structure, molecular properties, and
common synthetic protocols. This document serves as a crucial resource for professionals
engaged in organic synthesis, medicinal chemistry, and drug discovery, where 3-
lodobenzaldehyde is a valuable intermediate.

Chemical Structure and Properties

3-lodobenzaldehyde is a substituted aromatic aldehyde. The structure consists of a benzene
ring substituted with an aldehyde group (-CHO) and an iodine atom (-1) at the meta-position
(position 3). This substitution pattern imparts specific reactivity and properties to the molecule,
making it a versatile building block in organic chemistry.

Below is a diagram representing the chemical structure of 3-lodobenzaldehyde.

Caption: Chemical structure of 3-lodobenzaldehyde.

Physicochemical Data
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The key quantitative properties of 3-lodobenzaldehyde are summarized in the table below.
These parameters are essential for designing reactions, purification procedures, and for the
overall characterization of the compound.

Property Value References
Molecular Formula C7HsIO [1][2][3][4]
Molecular Weight 232.02 g/mol [11121[3]
CAS Number 696-41-3 [1][3]
Appearance White to pale yellow crystalline A5]
powder
Melting Point 57-60 °C [31[4]1[6]
Boiling Point 124-125 °C at 13 mmHg [4]
Solubility Slightly soluble in water [4]
SMILES C1=CC(=CC(=C1)l)C=0 [2][3]
InChiKey RZODAQZAFOBFLS- 23]
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Synthesis Protocols

3-lodobenzaldehyde can be synthesized through various methods, primarily involving the
direct iodination of benzaldehyde or the oxidation of 3-iodobenzyl alcohol. One common and
efficient laboratory-scale synthesis involves the iodination of benzaldehyde using an iodine
source in the presence of an oxidizing agent.

Experimental Protocol: lodination of Benzaldehyde

This protocol describes the synthesis of 3-lodobenzaldehyde from benzaldehyde using PIDA
(diacetoxyiodobenzene) and molecular iodine.

Materials:

o Benzaldehyde

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1295965?utm_src=pdf-body
https://www.scbt.com/p/3-iodobenzaldehyde-696-41-3
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/550760
https://www.chembk.com/en/chem/3-Iodobenzaldehyde
https://www.scbt.com/p/3-iodobenzaldehyde-696-41-3
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/550760
https://www.scbt.com/p/3-iodobenzaldehyde-696-41-3
https://www.sigmaaldrich.com/US/en/product/aldrich/550760
https://www.chembk.com/en/chem/3-Iodobenzaldehyde
https://chembk.com/en/chem/Benzaldehyde,%203-iodo-
https://www.sigmaaldrich.com/US/en/product/aldrich/550760
https://www.chembk.com/en/chem/3-Iodobenzaldehyde
http://www.stenutz.eu/chem/solv6.php?name=3-iodobenzaldehyde
https://www.chembk.com/en/chem/3-Iodobenzaldehyde
https://www.chembk.com/en/chem/3-Iodobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/550760
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodobenzaldehyde
https://www.sigmaaldrich.com/US/en/product/aldrich/550760
https://www.benchchem.com/product/b1295965?utm_src=pdf-body
https://www.benchchem.com/product/b1295965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o PIDA (diacetoxyiodobenzene)

e lodine (I2)

e Dichloromethane (DCM)

e Petroleum ether

o Ethyl acetate

e Schlenk tube

e Magnetic stirrer and heating mantle

» Nitrogen atmosphere

« Silica gel for column chromatography

Procedure:[7]

o Combine benzaldehyde (1 mmol), PIDA (1.5 mmol), and Iz (1 mmol) in a Schlenk tube.

e Add 2 mL of dichloromethane (DCM) to the mixture.

« Stir the reaction mixture under a nitrogen atmosphere at 60 °C for 3 hours using a heating
mantle.

 After the reaction is complete, allow the mixture to cool to room temperature.

e Concentrate the mixture in vacuo to remove the solvent.

 Purify the crude product by column chromatography on silica gel.

o Elute the column with a mixture of petroleum ether and ethyl acetate (15:1) to obtain the
purified 3-iodobenzaldehyde.

The following diagram illustrates the workflow for this synthesis and purification process.
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Caption: Experimental workflow for the synthesis of 3-lodobenzaldehyde.

Applications in Research and Drug Development

3-lodobenzaldehyde serves as a versatile intermediate in the synthesis of a wide range of
more complex molecules.[5] Its aldehyde functional group can undergo various reactions such
as oxidation, reduction, and condensation. The iodine atom is a key feature, enabling its use in
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cross-coupling reactions like Suzuki, Heck, and Sonogashira couplings to form new carbon-
carbon or carbon-heteroatom bonds.

Its applications include:

» Starting material for the preparation of 3-iodocinnamic acid and other substituted aromatic
compounds.

 Intermediate in the synthesis of potent and selective human V1a receptor antagonists, which
are potential ligands for PET or SPECT imaging.[3]

 Building block in medicinal chemistry for the development of novel therapeutic agents.[8]

While 3-lodobenzaldehyde is a crucial precursor in the synthesis of biologically active
molecules, information regarding its direct involvement in specific biological signaling pathways
is not extensively documented in the public domain. Its primary role is that of a scaffold or
intermediate used to construct larger molecules with desired pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-lodobenzaldehyde chemical structure and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295965#3-iodobenzaldehyde-chemical-structure-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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